3-(2-Thienyl)propanoic acid
Cat. No. B193100
M. Wt: 156.2 g/mol
InChI Key: MJPVYTKZYZPIQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[O:11]1[CH2:12][CH2:13][CH2:14][CH2:15]1.[s:1]1[c:2]([CH:6]=[CH:7][C:8](=[O:9])[OH:10])[cH:3][cH:4][cH:5]1>>[s:1]1[c:2]([CH2:6][CH2:7][C:8](=[O:9])[OH:10])[cH:3][cH:4][cH:5]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)C=Cc1cccs1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(O)CCc1cccs1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
